Cas no 1261897-90-8 (3-Fluoro-5-(3-methylsulfonylphenyl)phenol)

• Product Name: 3-Fluoro-5-(3-methylsulfonylphenyl)phenol
• CAS No: 1261897-90-8
• MF: C₁₃H₁₁FO₃S
• MW: 266.288046121597
• MDL: MFCD18313996
• CID: 2762044
• PubChem ID: 53219673
• Update Time: 2025-05-24

3-Fluoro-5-(3-methylsulfonylphenyl)phenol Chemical and Physical Properties

Names and Identifiers

• DTXSID70684497
• MFCD18313996
• 1261897-90-8
• 3-Fluoro-5-(3-methylsulfonylphenyl)phenol, 95%
• 3-FLUORO-5-(3-METHYLSULFONYLPHENYL)PHENOL
• 5-Fluoro-3'-(methanesulfonyl)[1,1'-biphenyl]-3-ol
• 3-Fluoro-5-(3-methylsulfonylphenyl)phenol

• MDL： MFCD18313996
• Inchi： 1S/C13H11FO3S/c1-18(16,17)13-4-2-3-9(7-13)10-5-11(14)8-12(15)6-10/h2-8,15H,1H3
• InChI Key： PNYROGKRSHTQIT-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC=C(C2C=C(C=C(C=2)O)F)C=1)(=O)=O

Computed Properties

• Exact Mass: 266.04129354Da
• Monoisotopic Mass: 266.04129354Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 62.8Ų

Additional information on 3-Fluoro-5-(3-methylsulfonylphenyl)phenol

Introduction to 3-Fluoro-5-(3-methylsulfonylphenyl)phenol (CAS No: 1261897-90-8)

3-Fluoro-5-(3-methylsulfonylphenyl)phenol, identified by the Chemical Abstracts Service Number (CAS No) 1261897-90-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a fluoro-substituted aromatic ring system, which is known for its enhanced metabolic stability and improved binding affinity to biological targets. The presence of both fluoro and methylsulfonyl groups in its structure imparts unique electronic and steric properties, making it a valuable candidate for further exploration in drug discovery and development.

The structural framework of 3-Fluoro-5-(3-methylsulfonylphenyl)phenol consists of a central phenolic ring substituted at the 3-position with a fluoro atom and at the 5-position with a 3-methylsulfonylphenyl group. This specific arrangement of functional groups contributes to its distinct chemical behavior and potential biological activity. The fluoro group, in particular, is widely recognized for its ability to modulate the pharmacokinetic properties of molecules, including increasing their lipophilicity and reducing their susceptibility to metabolic degradation. Meanwhile, the methylsulfonyl group introduces a strong electron-withdrawing effect, which can influence the reactivity and binding interactions of the molecule.

In recent years, there has been growing interest in the development of novel fluorinated aromatic compounds for their applications in pharmaceuticals. The incorporation of fluorine atoms into drug candidates has been shown to enhance their pharmacological profiles, leading to improved efficacy and reduced side effects. For instance, fluorinated analogs of existing drugs have demonstrated increased bioavailability and prolonged half-lives, making them more suitable for therapeutic use. 3-Fluoro-5-(3-methylsulfonylphenyl)phenol is no exception and represents a promising scaffold for further derivatization and optimization.

The synthesis of 3-Fluoro-5-(3-methylsulfonylphenyl)phenol involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The introduction of the fluoro group typically involves halogen exchange or direct fluorination techniques, while the incorporation of the methylsulfonyl group often relies on sulfonylation reactions. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to achieve these transformations efficiently. The ability to construct this complex molecule with high fidelity underscores the advancements in synthetic organic chemistry that have enabled the exploration of such novel compounds.

The biological activity of 3-Fluoro-5-(3-methylsulfonylphenyl)phenol has been the subject of extensive research. Preliminary studies suggest that this compound exhibits potential inhibitory activity against various enzymes and receptors relevant to human health. For example, its structural features may allow it to interact with targets involved in inflammatory pathways, making it a candidate for developing anti-inflammatory therapies. Additionally, its ability to modulate neurotransmitter systems has been explored, suggesting possible applications in treating neurological disorders.

In vitro assays have been conducted to evaluate the pharmacological properties of 3-Fluoro-5-(3-methylsulfonylphenyl)phenol. These studies have revealed interesting interactions with enzymes such as cytochrome P450 monooxygenases, which are crucial in drug metabolism. The presence of both fluoro and methylsulfonyl groups appears to influence substrate specificity and reaction efficiency, providing insights into how structural modifications can impact metabolic stability. Such information is critical for optimizing drug candidates to ensure their efficacy and safety in clinical settings.

The role of computational chemistry in understanding the behavior of 3-Fluoro-5-(3-methylsulfonylphenyl)phenol cannot be overstated. Molecular modeling techniques have been utilized to predict how this compound interacts with biological targets at the atomic level. These simulations help researchers identify key binding sites and optimize molecular structures for improved affinity. By integrating experimental data with computational predictions, scientists can accelerate the drug discovery process and reduce the time required to bring new therapies to market.

The potential therapeutic applications of 3-Fluoro-5-(3-methylsulfonylphenyl)phenol extend beyond its inhibitory activities alone. Its unique structural features may also make it useful as an intermediate in synthesizing more complex drug molecules. The versatility of this compound underscores its value as a building block in medicinal chemistry. Furthermore, its fluorinated nature suggests that it could be used to develop prodrugs or derivatives with enhanced pharmacological profiles.

Emerging research also highlights the importance of green chemistry principles in the synthesis of fluorinated compounds like 3-Fluoro-5-(3-methylsulfonylphenyl)phenol. Efforts are being made to develop more sustainable synthetic routes that minimize waste and reduce environmental impact. These initiatives align with broader trends in pharmaceutical research aimed at creating greener alternatives without compromising on efficacy or safety.

The future prospects for 3-Fluoro-5-(3-methylsulfonylphenyl)phenol are promising, with ongoing studies exploring its potential in various therapeutic areas. As our understanding of molecular interactions continues to evolve, new opportunities will arise for leveraging this compound's unique properties. Collaborative efforts between synthetic chemists, biologists, and clinicians will be essential in translating laboratory findings into tangible medical breakthroughs.